Cas no 96-57-1 (Benzenesulfonamide,N,N,4-trimethyl-3-nitro-)

• Product Name: Benzenesulfonamide,N,N,4-trimethyl-3-nitro-
• CAS No: 96-57-1
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 809848
• PubChem ID: 66778
• Update Time: 2025-04-24

Benzenesulfonamide,N,N,4-trimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N,N,4-trimethyl-3-nitro-
• N,N,4-trimethyl-3-nitrobenzenesulfonamide
• N,N-dimethyl-2-nitrotoluene-4-sulphonamide
• AKOS000383158
• NSC-37003
• Benzenesulfonamide,N,4-trimethyl-3-nitro-
• SCHEMBL994159
• DTXSID8059134
• MLS000738138
• NSC 37003
• NCGC00246933-01
• L292PA9V89
• HUMQVESBHAREIH-UHFFFAOYSA-N
• SMR000393899
• HMS2759C22
• EINECS 202-516-3
• 96-57-1
• CHEMBL1720414
• Benzenesulfonamide, N,N,4-trimethyl-3-nitro-
• 4,N,N-Trimethyl-3-nitro-benzenesulfonamide
• MFCD00129901
• p-Toluenesulfonamide,N-dimethyl-3-nitro-
• SR-01000317489-1
• SR-01000317489
• CS-0187555
• p-Toluenesulfonamide, N,N-dimethyl-3-nitro-
• NS00040491
• NSC37003
• DS-007019
• STL137238

• MDL： MFCD00129901
• Inchi： 1S/C9H12N2O4S/c1-7-4-5-8(6-9(7)11(12)13)16(14,15)10(2)3/h4-6H,1-3H3
• InChI Key： HUMQVESBHAREIH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)[N+](=O)[O-])(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 244.051778
• Monoisotopic Mass: 244.051778
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.6

Experimental Properties

• Density: 1.334
• Boiling Point: 367°Cat760mmHg
• Flash Point: 175.7°C
• Refractive Index: 1.561
• PSA: 91.58000
• LogP: 2.75750

Additional information on Benzenesulfonamide,N,N,4-trimethyl-3-nitro-

Benzenesulfonamide, N,N,4-trimethyl-3-nitro- (CAS No. 96-57-1)

Benzenesulfonamide, N,N,4-trimethyl-3-nitro- is a chemical compound with the CAS registry number 96-57-1. This compound belongs to the class of sulfonamides, which are widely used in various industries due to their unique chemical properties. The molecule consists of a benzene ring substituted with a sulfonamide group and several methyl and nitro groups, which contribute to its distinct reactivity and applications.

The structure of Benzenesulfonamide, N,N,4-trimethyl-3-nitro- includes a benzene ring with a sulfonamide group attached at position 1. At position 3 of the ring, there is a nitro group (-NO₂), while positions 4 and the nitrogen atom in the sulfonamide group are substituted with methyl groups (-CH₃). This substitution pattern imparts specific electronic and steric effects on the molecule, influencing its chemical behavior and reactivity.

Recent studies have highlighted the importance of sulfonamides like Benzenesulfonamide, N,N,4-trimethyl-3-nitro- in various fields. For instance, researchers have explored their potential as intermediates in the synthesis of pharmaceutical compounds. The nitro group in the molecule is particularly valuable in organic synthesis due to its ability to undergo reduction reactions to form amino groups (-NH₂), which are essential in drug design.

In addition to pharmaceutical applications, Benzenesulfonamide, N,N,4-trimethyl-3-nitro- has been studied for its role in materials science. The compound's ability to form stable intermediates makes it a valuable precursor in the synthesis of advanced materials such as polymers and coatings. Recent advancements in polymer chemistry have demonstrated how such sulfonamides can enhance the thermal stability and mechanical properties of polymer-based materials.

The synthesis of Benzenesulfonamide, N,N,4-trimethyl-3-nitro- typically involves multi-step reactions starting from benzene derivatives. One common approach is the nucleophilic substitution reaction where an appropriate benzene derivative reacts with a sulfonating agent under specific conditions. The introduction of methyl and nitro groups requires careful control over reaction conditions to ensure high yields and purity.

From an environmental perspective, understanding the fate and transport of chemicals like Benzenesulfonamide, N,N,4-trimethyl-3-nitro- is crucial. Recent research has focused on assessing their biodegradability and potential impact on aquatic ecosystems. Studies indicate that while some sulfonamides can persist in the environment under certain conditions, others degrade rapidly under natural processes.

In conclusion, Benzenesulfonamide, N,N,4-trimethyl-3-nitro-, with its unique structure and versatile properties, continues to be an important compound in both academic research and industrial applications. Its role as an intermediate in drug synthesis and materials science underscores its significance in modern chemistry. As research progresses, new insights into its properties and applications are expected to emerge.